Pentane

• CAS No.: 109-66-0
• Product Name: Pentane
• Molecular Formula: C5H12; CH3(CH2)3CH3; C5H12
• Molecular Weight: 72.15 g/mol
• IUPAC Name: pentane
• Standard InChI: InChI=1S/C5H12/c1-3-5-4-2/h3-5H2,1-2H3
• Standard InChIKey: OFBQJSOFQDEBGM-UHFFFAOYSA-N
• SMILES: CCCCC
• Canonical SMILES: CCCCC
• Boiling Point: 97 °F at 760 mm Hg (NTP, 1992); 36.0 °C; 36.06 °C; 36 °C; 97°F
• Colorform: Colorless liquid [Note: A gas above 97 degrees F. May be utilized as a fuel].
• Density: 0.626 at 68 °F (USCG, 1999); d204 0.63; 0.6262 g/cu cm at 20 °C; Relative density (water = 1): 0.63; 0.63
• Flash Point: -57 °F (NTP, 1992); <-40 °F (-40 °C) (Closed cup); -49 °C c.c.; -57°F
• Melting Point: -202 °F (NTP, 1992); -129.7 °C; Fp -129 °; -129.67 °C; -129°C; -129 °C; -202°F
• Physical Description: N-pentane appears as a clear colorless liquid with a petroleum-like odor. Flash point 57°F. Boiling point 97°F. Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air.; GasVapor; Liquid; OtherSolid; PelletsLargeCrystals; GasVapor; Liquid; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a gasoline-like odor.; Colorless liquid with a gasoline-like odor. [Note: A gas above 97°F. May be utilized as a fuel.]
• Description: , also known as N-pentane or CH3-[CH2]3-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in feces. Within the cell, is primarily located in the membrane (predicted from logP). exists in all eukaryotes, ranging from yeast to humans. is an alkane tasting compound that can be found in alcoholic beverages, kohlrabi, and soy bean. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.; Pentane is a straight chain alkane consisting of 5 carbon atoms. It has a role as a non-polar solvent and a refrigerant. It is a volatile organic compound and an alkane.; N-pentane appears as a clear colorless liquid with a petroleum-like odor. Flash point 57°F. Boiling point 97°F. Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air.
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); 5.27e-04 M; 0.038 mg/mL at 25 °C; In water, 38 mg/L at 25 °C; Miscible with ethanol, ethyl ether, acetone, benzene, chloroform; soluble in carbon tetrachloride; Solubility in water, g/100ml at 20 °C: 0.004 (very poor); 0.04%
• Synonyms: NSC 72415; Norpar 5S; Skellysolve A; n-Pentane
• Vapor Density: 2.48 (NTP, 1992) (Relative to Air); 2.48 (Air = 1); Relative vapor density (air = 1): 2.5; 2.48
• Vapor Pressure: 400 mm Hg at 65.3 °F ; 426 mm Hg at 68° F (NTP, 1992); 514.04 mmHg; 514 mm Hg at 25 °C; Vapor pressure, kPa at 18.5 °C: 53.3; 420 mmHg
• PubChem Compound: 8003
• Last Modified: Nov 11 2021